2-Methyl-6-(2-methyl-propyl)-isonicotinic acid ethyl ester

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: ethyl 2-methyl-6-(2-methylpropyl)pyridine-4-carboxylate
• InChI: InChI=1S/C13H19NO2/c1-5-16-13(15)11-7-10(4)14-12(8-11)6-9(2)3/h7-9H,5-6H2,1-4H3
• InChI Key: CSZNUBJATXFIKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NC(=C1)C)CC(C)C

Description

2-Methyl-6-(2-methyl-propyl)-isonicotinic acid ethyl ester is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-Methyl-6-(2-methyl-propenyl)-isonicotinic acid ethyl ester (9.90 g, 45.2 mmol) is dissolved in THF (100 mL) and methanol (100 mL), Pd/C (800 mg, 10% Pd) is added and the mixture is stirred under 1 atm H2 at rt for 5 h. The catalyst is filtered off and the filtrate is evaporated. The crude product is purified by CC on silica gel eluting with hexane:EA 1:1 to give 2-methyl-6-(2-methyl-propyl)-isonicotinic acid ethyl ester (9.78 g) as a colourless oil; LC-MS: tR=0.71 min.